Cas no 926244-63-5 (5-tert-Butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine)

• Product Name: 5-tert-Butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine
• CAS No: 926244-63-5
• MF: C₁₅H₂₁N₃
• MW: 243.347343206406
• MDL: MFCD08443349
• CID: 2125082
• Update Time: 2025-06-15

5-tert-Butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2-(2,4-dimethyl-phenyl)-2H-pyrazol-3-ylamine
• 3-TERT-BUTYL-1-(2,4-DIMETHYLPHENYL)-1H-PYRAZOL-5-AMINE
• 5-tert-butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine
• OAWVYLVXYFMRJE-UHFFFAOYSA-N
• NE42020
• 5-tert-Butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine

• MDL： MFCD08443349
• Inchi： 1S/C15H21N3/c1-10-6-7-12(11(2)8-10)18-14(16)9-13(17-18)15(3,4)5/h6-9H,16H2,1-5H3
• InChI Key： OAWVYLVXYFMRJE-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=CC=2C)C(=CC(C(C)(C)C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Topological Polar Surface Area: 43.8

Additional information on 5-tert-Butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine

5-tert-Butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine: A Comprehensive Overview

5-tert-Butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine (CAS No. 926244-63-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of 5-tert-Butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine is notable for its tert-butyl and dimethylphenyl substituents, which contribute to its stability and reactivity. The pyrazoline core, a five-membered ring with a nitrogen atom and a double bond, is a common motif in many bioactive compounds due to its ability to modulate various biological processes. The presence of the imine group further enhances the compound's reactivity and potential for forming coordination complexes with metal ions.

Recent research has focused on the pharmacological properties of 5-tert-Butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant activities. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-tert-Butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound may have therapeutic potential in treating inflammatory diseases.

Beyond its anti-inflammatory properties, 5-tert-Butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine has also been investigated for its antioxidant activity. In vitro assays have shown that the compound scavenges free radicals and protects cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression. A study published in the Bioorganic & Medicinal Chemistry Letters reported that 5-tert-Butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine protected neuronal cells from hydrogen peroxide-induced toxicity.

The potential applications of 5-tert-Butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine extend beyond inflammation and oxidative stress. Research has also explored its anticancer properties. In a study published in the Cancer Letters, the compound was found to inhibit the proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The synthesis of 5-tert-Butyl-2-(2,4-dimethylphenyl)-2,3-dihydro-1H-pyrazol-3-imine has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving condensation reactions and cyclization steps. One efficient method involves the reaction of 1-(tert-butyl)-hydrazine with 1-(2,4-dimethylphenyl)ethanone followed by cyclization under appropriate conditions. The purity of the final product can be confirmed using techniques such as NMR spectroscopy and mass spectrometry.

In addition to its therapeutic potential, 5-tert-butylpyrazoline derivatives, including 5-tert-butylpyrazoline imines, have been studied for their use in materials science. These compounds can form coordination polymers with metal ions, leading to the development of novel materials with unique properties such as luminescence and magnetism. A study published in the Inorganic Chemistry Communications reported the synthesis of luminescent coordination polymers using 5-tert-butylpyrazoline imines, highlighting their potential applications in optoelectronics.

The safety profile of 5-tert-butylpyrazoline imines, including 5-tBu-DMP-PZI, is an important consideration for their development as therapeutic agents. Preclinical studies have shown that these compounds exhibit low toxicity at therapeutic concentrations. However, further research is needed to fully understand their pharmacokinetics and potential side effects in humans.

In conclusion, 5-tBu-DMP-PZI (CAS No. 926244-63)-5-tBu-DMP-PZI (CAS No. 926244-63-5)) is a promising compound with diverse biological activities and potential applications in medicine and materials science. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more studies are conducted, it is likely that this compound will play an increasingly important role in drug discovery and development.